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molecular formula C12H16O4S B8416936 Methyl 4-isobutylsulfonylbenzoate

Methyl 4-isobutylsulfonylbenzoate

Cat. No. B8416936
M. Wt: 256.32 g/mol
InChI Key: GJSGUCGWAULGSO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08916565B2

Procedure details

A mixture of methyl 4-isobutylsulfonylbenzoate (1.00 g, 3.90 mmol), NaOH (10 mL of 1.0 M, 10 mmol), and 1,4-dioxane (10 mL) was heated at 80° C. for 1.5 h. The mixture was cooled to rt before it was concentrated in vacuo. The solid residue was taken up in water and was washed with ethyl acetate which was discarded. The aqueous layer was acidified with 1N HCl and was extracted with ethyl acetate (2×). The combined organics were washed with brine, dried over sodium sulfate, and were concentrated in vacuo. Column chromatography (0-100% ethyl acetate/hexanes) on the residue gave 4-(isobutylsulfonyl)benzoic acid (98%). ESI-MS m/z calc. 242.1, found 243.2 (M+1)+; Retention time: 1.73 minutes (3 min run). 1H NMR (400 MHz, CDCl3) δ 8.30 (d, J=8.3 Hz, 2H), 8.05 (d, J=8.3 Hz, 2H), 3.03 (d, J=6.5 Hz, 2H), 2.27 (dt, J=13.3, 6.6 Hz, 1H), 1.08 (d, J=6.7 Hz, 6H).
Name
methyl 4-isobutylsulfonylbenzoate
Quantity
1 g
Type
reactant
Reaction Step One
Name
NaOH
Quantity
10 mL
Type
reactant
Reaction Step One
Name
1,4-dioxane
Quantity
10 mL
Type
solvent
Reaction Step One
[Compound]
Name
ethyl acetate hexanes
Yield
0%
Name
4-(isobutylsulfonyl)benzoic acid
Yield
98%

Identifiers

REACTION_CXSMILES
[CH2:1]([S:5]([C:8]1[CH:17]=[CH:16][C:11]([C:12]([O:14]C)=[O:13])=[CH:10][CH:9]=1)(=[O:7])=[O:6])[CH:2]([CH3:4])[CH3:3].[OH-].[Na+]>O1CCOCC1>[CH2:1]([S:5]([C:8]1[CH:17]=[CH:16][C:11]([C:12]([OH:14])=[O:13])=[CH:10][CH:9]=1)(=[O:7])=[O:6])[CH:2]([CH3:4])[CH3:3] |f:1.2|

Inputs

Step One
Name
methyl 4-isobutylsulfonylbenzoate
Quantity
1 g
Type
reactant
Smiles
C(C(C)C)S(=O)(=O)C1=CC=C(C(=O)OC)C=C1
Name
NaOH
Quantity
10 mL
Type
reactant
Smiles
[OH-].[Na+]
Name
1,4-dioxane
Quantity
10 mL
Type
solvent
Smiles
O1CCOCC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was cooled to rt before it
CONCENTRATION
Type
CONCENTRATION
Details
was concentrated in vacuo
WASH
Type
WASH
Details
was washed with ethyl acetate which
EXTRACTION
Type
EXTRACTION
Details
was extracted with ethyl acetate (2×)
WASH
Type
WASH
Details
The combined organics were washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
were concentrated in vacuo

Outcomes

Product
[Compound]
Name
ethyl acetate hexanes
Type
product
Smiles
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 0%
Name
4-(isobutylsulfonyl)benzoic acid
Type
product
Smiles
C(C(C)C)S(=O)(=O)C1=CC=C(C(=O)O)C=C1
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 98%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.